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Compound of Interest

Compound Name: Ferrous bromide

Cat. No.: B049432

Essential Safety and Handling Guide for Ferrous
Bromide

This guide provides immediate, essential safety and logistical information for handling Ferrous
Bromide (Iron (II) Bromide). It is intended for researchers, scientists, and drug development
professionals to ensure safe laboratory practices.

Ferrous Bromide is a corrosive solid that can cause severe skin burns and eye damage.[1][2]
[3] Itis also harmful if swallowed.[1] This chemical is hygroscopic, meaning it absorbs moisture
from the air, and is also air-sensitive.[1][4] Therefore, stringent adherence to safety protocols is
critical.

Hazard Summary
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Hazard Type

Description

Acute Health Effects

Causes severe burns to eyes, skin, respiratory
tract, and gastrointestinal tract.[2][3] Inhalation
can lead to chemical burns in the respiratory

system.[3] Ingestion may cause significant and

permanent damage to the digestive tract.

Chronic Health Effects

Repeated exposure may lead to central nervous
system damage and an accumulation of iron in

the liver, spleen, and lymphatic system.

Physical Hazards

Corrosive solid.[5] Reacts with moisture and is
incompatible with strong oxidizing agents and

strong acids.[3]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Ferrous Bromide to minimize exposure and

ensure personal safety.
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles or a
full-face shield.[6][7] Must
comply with OSHA's 29 CFR
1910.133 or European
Standard EN166.

To protect against splashes
and dust particles that can
cause severe eye burns and
damage.[2][3]

Skin Protection

Chemical-resistant gloves
(e.g., nitrile, neoprene, or butyl
rubber).[8] Wear appropriate
protective clothing, such as a
lab coat or coveralls, to

prevent skin exposure.[7]

Ferrous Bromide is corrosive
and can cause severe skin

burns upon contact.[2][3][5]

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator should be used if
exposure limits are exceeded
or if irritation is experienced.
Handling should occur in a

chemical fume hood.[3]

To prevent inhalation of dust,
which can cause chemical

burns to the respiratory tract.

[3]

Experimental Workflow for Handling Ferrous

Bromide

The following diagram outlines the standard operating procedure for safely handling Ferrous

Bromide in a laboratory setting.
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Preparation Emergency Procedures

Review Safety Data Sheet (SDS) In Case of Spill, Evacuate and Follow Spill Protocol In Case of Exposure, Administer First Aid and Seek Medical Attention

Don Personal Protective Equipment (PPE)
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Weigh Ferrous Bromide in a Controlled Manner

Perform Experimental Procedure

Cleanup an Disposal

Decontaminate Work Surfaces

Y
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Y
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Y

Wash Hands Thoroughly
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Caption: Workflow for Safe Handling of Ferrous Bromide.
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Operational Plan

Handling and Storage:

Always handle Ferrous Bromide under a dry, inert gas.[1][6]

Use this substance only in a chemical fume hood.[3]

Keep the container tightly sealed and store it in a cool, dry, and well-ventilated area.[1][5]

Avoid generating dust during handling.

Keep away from incompatible materials such as moisture, strong oxidizing agents, and
strong acids.[3]

First Aid Measures:
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Exposure Route

First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for
at least 15-30 minutes, occasionally lifting the
upper and lower eyelids.[3] Seek immediate

medical attention.[2][3]

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated
clothing and shoes.[3] Seek immediate medical
attention.[2][3]

Remove the victim from exposure to fresh air

immediately.[3] If not breathing, give artificial

Inhalation respiration. If breathing is difficult, administer
oxygen.[3] Seek immediate medical attention.[2]
[3]
Do NOT induce vomiting.[3] If the victim is
conscious and alert, give 2-4 cupfuls of milk or
Ingestion water. Never give anything by mouth to an

unconscious person. Seek immediate medical
attention.[2][3]

Disposal Plan

e Dispose of Ferrous Bromide waste in a designated hazardous waste container.[6]

» All waste disposal must be conducted in accordance with local, state, and national

regulations.[1][3][6]

¢ Do not empty into drains or release into the environment.[3][9]

o Contaminated PPE should also be disposed of as hazardous waste.[6]

By adhering to these guidelines, you can significantly mitigate the risks associated with

handling Ferrous Bromide and maintain a safe laboratory environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. dl.iranchembook.ir [dl.iranchembook.ir]

. fishersci.com [fishersci.com]

. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

. assets.thermofisher.com [assets.thermofisher.com]

. Ferrous Bromide (iron (II) bromide) MSDS [exporterlabchemicals.com]
. rprorwxhoilrmj5qg.ldycdn.com [rprorwxhoilrmj5q.ldycdn.com]

. sams-solutions.com [sams-solutions.com]

. osha.gov [osha.gov]

°
(o] (0] ~ (o)) ()] EEN w N =

. chemicalbook.com [chemicalbook.com]

 To cite this document: BenchChem. [Personal protective equipment for handling Ferrous
bromide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b049432#personal-protective-equipment-for-handling-
ferrous-bromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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